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Compound of Interest

Compound Name:
(4-Bromo-3-

methylphenyl)methanol

Cat. No.: B136240 Get Quote

An In-depth Technical Guide to (4-Bromo-3-methylphenyl)methanol

This guide provides comprehensive technical information on (4-Bromo-3-
methylphenyl)methanol, a versatile reagent in organic synthesis, particularly for researchers,

scientists, and professionals in drug development.

Core Compound Data
(4-Bromo-3-methylphenyl)methanol, also known as 4-bromo-3-methylbenzyl alcohol, is a

substituted aromatic alcohol. Its structure, featuring a bromine atom and a methyl group on the

phenyl ring, makes it a valuable intermediate in the synthesis of more complex molecules,

including pharmaceuticals and agrochemicals.[1]

Chemical and Physical Properties
The fundamental properties of (4-Bromo-3-methylphenyl)methanol are summarized in the

table below for quick reference.
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Property Value Citations

Molecular Formula C₈H₉BrO [2][3]

Molecular Weight 201.06 g/mol [2]

Monoisotopic Mass 199.98368 Da [2]

CAS Number 149104-89-2 [1][2]

Appearance
White low melting crystalline

solid
[1]

Melting Point 30-35 °C [1]

IUPAC Name
(4-bromo-3-

methylphenyl)methanol
[2]

SMILES CC1=C(C=CC(=C1)CO)Br [2]

InChIKey
HBSHHYYUASJVCG-

UHFFFAOYSA-N
[2]

Experimental Protocols
A common method for the preparation of (4-Bromo-3-methylphenyl)methanol involves the

reduction of the corresponding aldehyde, 4-bromo-3-methylbenzaldehyde.

Synthesis of (4-Bromo-3-methylphenyl)methanol via
Reduction
This protocol details the synthesis of the target compound from 4-bromo-3-

methylbenzaldehyde.

Materials:

4-bromo-3-methylbenzaldehyde

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylphenyl_methanol
https://pubchemlite.lcsb.uni.lu/e/compound/10987288
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylphenyl_methanol
https://www.chemimpex.com/products/29912
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylphenyl_methanol
https://www.chemimpex.com/products/29912
https://www.chemimpex.com/products/29912
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylphenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylphenyl_methanol
https://www.benchchem.com/product/b136240?utm_src=pdf-body
https://www.benchchem.com/product/b136240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl acetate (EtOAc)

Saturated saline solution

Anhydrous sodium sulfate (Na₂SO₄)

Diatomaceous earth

Procedure:

Dissolve 4-bromo-3-methylbenzaldehyde in methanol.

Slowly add sodium borohydride to the solution.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Remove insoluble material by filtration through diatomaceous earth, washing the solid

residue with ethyl acetate.

Combine the filtrates and wash with a saturated saline solution.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the crude product, 4-bromo-3-

methylbenzyl alcohol.[4]

The crude product can often be used in subsequent reactions without further purification.[4]

Visualized Synthesis Workflow
The following diagram illustrates the synthesis pathway described in the experimental protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32449446.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32449446.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-bromo-3-methylbenzaldehyde

Reduction

Reactant

Sodium borohydride (NaBH4)
Methanol (MeOH)

Reagents

Workup
(Filtration, Washing, Drying, Concentration)

Reaction Mixture

(4-Bromo-3-methylphenyl)methanol

Purified Product

Crude Product

Click to download full resolution via product page

Caption: Synthesis of (4-Bromo-3-methylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(4-Bromo-3-methylphenyl)methanol molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136240#4-bromo-3-methylphenyl-methanol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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